Cas no 158585-09-2 (Benzyl 3,5-bis(benzyloxy)-4-bromobenzoate)

Benzyl 3,5-bis(benzyloxy)-4-bromobenzoate is a brominated aromatic ester featuring dual benzyl ether protections, making it a versatile intermediate in organic synthesis. The compound's key advantages include its stability under various reaction conditions and its utility in selective functionalization due to the bromine substituent. The benzyloxy groups enhance solubility in organic solvents, facilitating further derivatization. This compound is particularly valuable in pharmaceutical and materials chemistry, where it serves as a precursor for constructing complex molecular architectures. Its well-defined structure and reactivity profile make it a reliable choice for researchers requiring precise control in multi-step synthetic routes.
Benzyl 3,5-bis(benzyloxy)-4-bromobenzoate structure
158585-09-2 structure
Product Name:Benzyl 3,5-bis(benzyloxy)-4-bromobenzoate
CAS No:158585-09-2
MF:C28H23BrO4
MW:503.383827447891
CID:1031013
PubChem ID:10051813
Update Time:2025-10-29

Benzyl 3,5-bis(benzyloxy)-4-bromobenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzyl 3,5-bis(benzyloxy)-4-bromobenzoate
    • benzyl 4-bromo-3,5-bis(phenylmethoxy)benzoate
    • 158585-09-2
    • DTXSID00434765
    • 3,5-Bis-benzyloxy-4-bromo-benzoic acid benzyl ester
    • Benzyl3,5-bis(benzyloxy)-4-bromobenzoate
    • SCHEMBL289420
    • ZLYHJNXGDMKIEH-UHFFFAOYSA-N
    • DA-09791
    • Inchi： 1S/C28H23BrO4/c29-27-25(31-18-21-10-4-1-5-11-21)16-24(28(30)33-20-23-14-8-3-9-15-23)17-26(27)32-19-22-12-6-2-7-13-22/h1-17H,18-20H2
    • InChI Key： ZLYHJNXGDMKIEH-UHFFFAOYSA-N
    • SMILES： BrC1C(=CC(C(=O)OCC2C=CC=CC=2)=CC=1OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 502.07797g/mol
  • Monoisotopic Mass: 502.07797g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 10
  • Complexity: 534
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 44.8Ų

Benzyl 3,5-bis(benzyloxy)-4-bromobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019097540-1g
Benzyl 3,5-bis(benzyloxy)-4-bromobenzoate
 158585-09-2 95%
1g
 554.88 USD 2021-06-17
Crysdot LLC
CD12137277-1g
Benzyl 3,5-bis(benzyloxy)-4-bromobenzoate
 158585-09-2 95+%
1g
 $668 2024-07-23

Benzyl 3,5-bis(benzyloxy)-4-bromobenzoate Related Literature

Related Categories

158585-09-2 (Benzyl 3,5-bis(benzyloxy)-4-bromobenzoate) Related Products

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.